Cas no 2060045-14-7 ((2,2,3,5,5-pentamethyloxolan-3-yl)methanamine)

• Product Name: (2,2,3,5,5-pentamethyloxolan-3-yl)methanamine
• CAS No: 2060045-14-7
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• MDL: MFCD30487937
• CID: 5613188
• PubChem ID: 131550171
• Update Time: 2023-11-24

(2,2,3,5,5-pentamethyloxolan-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• starbld0040572
• (2,2,3,5,5-Pentamethyltetrahydrofuran-3-yl)methanamine
• EN300-330231
• 2060045-14-7
• (2,2,3,5,5-pentamethyloxolan-3-yl)methanamine
• 3-Furanmethanamine, tetrahydro-2,2,3,5,5-pentamethyl-

• MDL： MFCD30487937
• Inchi： 1S/C10H21NO/c1-8(2)6-10(5,7-11)9(3,4)12-8/h6-7,11H2,1-5H3
• InChI Key： WXLWBUUFLYBQBC-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC(C)(CN)C1(C)C

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.857±0.06 g/cm3(Predicted)
• Boiling Point: 205.9±13.0 °C(Predicted)
• pka: 9.96±0.29(Predicted)